molecular formula C11H12O2S B15268885 3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid

3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid

Cat. No.: B15268885
M. Wt: 208.28 g/mol
InChI Key: BFLPIKDXEHEWFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid is a heterocyclic carboxylic acid featuring a benzo[b]thiophene core fused with a dihydrothiophene ring and a propanoic acid side chain. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and chemical research.

Properties

Molecular Formula

C11H12O2S

Molecular Weight

208.28 g/mol

IUPAC Name

3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid

InChI

InChI=1S/C11H12O2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h1-4,8H,5-7H2,(H,12,13)

InChI Key

BFLPIKDXEHEWFI-UHFFFAOYSA-N

Canonical SMILES

C1C(C2=CC=CC=C2S1)CCC(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid typically involves the hydrogenation of substituted benzo[b]thiophene 1,1-dioxides. This process is catalyzed by rhodium (Rh) and proceeds with high yields and excellent enantioselectivities . The reaction conditions often include the use of hydrogen gas and a chiral ligand to achieve the desired stereochemistry.

Industrial Production Methods

While specific industrial production methods for 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid are not well-documented, the general approach would likely involve scalable hydrogenation processes similar to those used in laboratory settings. The use of continuous flow reactors and optimized catalysts could enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-(2,3-Dihydro-1-benzothiophen-3-yl)propanoic acid can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce additional functional groups or modify existing ones.

    Reduction: Typically involves the addition of hydrogen to the compound.

    Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Hydrogen gas (H2) in the presence of a catalyst such as palladium on carbon (Pd/C) is commonly used.

    Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce fully saturated derivatives.

Scientific Research Applications

3-(2,3-Dihydro-1-benzothiophen-3-yl)propanoic acid has several applications in scientific research:

Mechanism of Action

The mechanism by which 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes, leading to the observed effects. For instance, the compound may bind to enzymes or receptors, altering their activity and influencing cellular functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid with key analogs based on structural features, physicochemical properties, and applications:

Compound Name Core Structure Substituents Molecular Formula Molecular Weight Key Applications/Findings References
3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid Benzo[b]thiophene + dihydrothiophene Propanoic acid C₁₁H₁₀O₂S 206.26 g/mol Potential use in estrogen receptor antagonists (inferred from analogs)
3-(Benzo[b]thiophen-3-yl)-2-hydroxypropanoic acid Benzo[b]thiophene 2-hydroxypropanoic acid C₁₁H₁₀O₃S 222.26 g/mol Intermediate in API synthesis; structural similarity suggests possible bioactivity
3-(Thiophen-2-yl)propanoic Acid Thiophene Propanoic acid C₇H₈O₂S 156.20 g/mol Eprosartan-related impurity; relevance in cardiovascular drug quality control
3-(3-Hydroxyphenyl)propanoic Acid Phenyl ring 3-hydroxy, propanoic acid C₉H₁₀O₃ 166.18 g/mol Biochemical research (e.g., microbial metabolism studies); UV absorption at 217/276 nm
3-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]propanoic acid Benzodioxane + sulfonyl group Propanoic acid C₁₁H₁₂O₆S 272.27 g/mol Irritant class compound; sulfonyl group may enhance binding to sulfhydryl enzymes

Key Observations:

Structural Variations: The benzo[b]thiophene core in the target compound differentiates it from simpler thiophene or phenyl analogs (e.g., 3-(Thiophen-2-yl)propanoic acid or 3-(3-Hydroxyphenyl)propanoic acid). This fused ring system may enhance aromatic π-stacking interactions in drug-receptor binding . Hydroxyl or sulfonyl substituents (e.g., in 3-(3-Hydroxyphenyl)propanoic acid or the benzodioxane sulfonyl analog) alter polarity and hydrogen-bonding capacity, influencing solubility and target affinity .

Physicochemical Properties: The molecular weight range (156–272 g/mol) reflects variations in ring systems and substituents. Higher weights correlate with increased complexity (e.g., benzodioxane sulfonyl group) . UV absorption in 3-(3-Hydroxyphenyl)propanoic acid (λmax 217/276 nm) suggests utility in analytical detection methods .

Biological Relevance: The target compound’s benzo[b]thiophene scaffold is structurally analogous to ligands in estrogen receptor antagonists, such as (E)-3-{4-[8-fluoro-4-(4-hydroxyphenyl)-2,3-dihydrobenzo[b]oxepin-5-yl]phenyl}acrylic acid, which target both ligand and coactivator binding sites in breast cancer therapy . Thiophene-based analogs like 3-(Thiophen-2-yl)propanoic acid are critical in monitoring impurities in antihypertensive drugs (e.g., Eprosartan) .

Research Implications and Gaps

  • Synthetic Accessibility: Limited data exist on the synthesis of 3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid. Insights may be drawn from methods used for its hydroxy or sulfonyl analogs .
  • Biological Activity : While direct studies are absent, the compound’s structural similarity to estrogen receptor antagonists and benzodioxane sulfonyl derivatives warrants exploration in oncology or enzymology.
  • Analytical Challenges : Differentiation from analogs (e.g., via NMR or MS) is crucial for pharmaceutical quality control, as seen in thiophene-related compound analysis .

Biological Activity

3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid is an organic compound belonging to the benzothiophene family. Its unique structure, which consists of a thiophene ring fused with a dihydrobenzo moiety and a propanoic acid functional group, suggests potential biological activity. This article explores the biological properties, mechanisms of action, and therapeutic applications of this compound based on diverse research findings.

  • Molecular Formula : C₁₁H₁₂O₂S
  • Molecular Weight : Approximately 208.28 g/mol
  • SMILES Notation : OC(=O)CCc1cccs1

Biological Activity Overview

Preliminary studies indicate that 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid exhibits various biological activities, including antimicrobial and antioxidant properties. These activities are particularly relevant in the context of pain modulation and inflammatory responses.

Table 1: Summary of Biological Activities

Activity TypeDescription
Antimicrobial Exhibits activity against various bacterial strains.
Antioxidant Potential to scavenge free radicals and reduce oxidative stress.
Anti-inflammatory May inhibit pathways involved in inflammation.

The biological mechanisms through which 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid exerts its effects are not fully elucidated. However, initial findings suggest interactions with specific receptors and enzymes involved in pain and inflammatory pathways.

  • Receptor Interaction : The compound may bind to receptors that modulate pain perception.
  • Enzyme Inhibition : Potential inhibition of cyclooxygenase (COX) enzymes has been hypothesized, which could lead to reduced prostaglandin synthesis.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid:

  • Antimicrobial Activity : A study demonstrated that derivatives of benzothiophene exhibited significant antimicrobial properties against Gram-positive bacteria, suggesting similar potential for 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid .
  • Anti-inflammatory Effects : Research indicated that compounds with a similar structure showed promise in reducing inflammation in animal models by modulating cytokine release .
  • Antioxidant Properties : In vitro assays revealed that related compounds could effectively scavenge free radicals, indicating potential protective effects against oxidative damage .

Comparative Analysis with Related Compounds

The biological activity of 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid can be compared with other thiophene derivatives.

Table 2: Comparison of Thiophene Derivatives

Compound NameActivity TypeUnique Features
3-(Thiophen-2-yl)propanoic acidAntihypertensiveSimpler structure; used in hypertension treatment
(S)-2-Amino-3-(benzo[b]thiophen-3-yl)propanoic acidPotential for peptide synthesisContains an amino group
3-(2-Thienyl)propanoic acidAntimicrobialLacks the dihydrobenzothiophene structure

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.